2-(4-Dimethylaminophenyl)-6-iodo-4-chromenone

• IUPAC Name: 2-[4-(dimethylamino)phenyl]-6-iodochromen-4-one
• InChI: InChI=1S/C17H14INO2/c1-19(2)13-6-3-11(4-7-13)17-10-15(20)14-9-12(18)5-8-16(14)21-17/h3-10H,1-2H3
• InChI Key: MVKVWWKDDYBNOJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C2=CC(=O)C3=C(O2)C=CC(=C3)I
• Molecular Formula: C17H14INO2
• DSSTOX Substance ID: DTXSID30468831
• Molecular Weight: 391.20 g/mol
• CAS RN: 871101-31-4

Description

The compound “2-(4-Dimethylaminophenyl)-6-iodo-4-chromenone” is a chromenone derivative. Chromenones are a type of organic compound characterized by a fused ring structure consisting of a benzene ring and a pyrone ring. The presence of the dimethylaminophenyl group suggests potential for interesting chemical properties and reactivity.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through condensation reactions or through functional group transformations. The exact method would depend on the starting materials and the specific conditions required for each step.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be influenced by its molecular structure. The presence of the iodine atom and the dimethylaminophenyl group in this compound could potentially influence its polarity, solubility, and reactivity.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound were to be used as a drug, its mechanism of action would depend on the biological target it interacts with.

Future Directions

The study of new compounds often involves exploring their potential applications in various fields such as medicine, materials science, and chemical synthesis. Future research on this compound could involve investigating its potential uses and further characterizing its physical and chemical properties.

Synthesis routes and methods

Procedure details

A chloroform solution of iodine (1 ml, 1 M) was added to a chloroform solution (5 ml) that contained compound 9 (30 mg, 0.054 mmol) at room temperature. The obtained mixture was reacted at room temperature for 30 minutes, and a saturated sodium bisulfite aqueous solution (5 ml) was then added thereto, so as to terminate the reaction. The chloroform layer was separated, and it was then dried over sodium sulfate. Thereafter, the solvent was distilled away under reduced pressure, and the residue was then subjected to silica gel column chromatography using ethyl acetate/hexane (1/9) as an elution solvent, so as to obtain a product of interest, 6-iodo-4′-dimethylaminoflavone (compound 11). Yield: 10 mg (yield constant: 47.3%) 1H NMR (300 MHz, CDCl3) δ8.54 (s, 1H), 7.92 (d, J=9.0 Hz, 1H), 7.81 (d, J=9.0 Hz, 2H), 7.29 (d, J=9.0 Hz, 1H), 6.71-6.80 (m, 3H), 3.09 (s, 6H). MS m/z 392 (MH+).